Cas no 434897-73-1 (Neuropeptide B-29 (Rat) (Non-Brominated Form))

• Product Name: Neuropeptide B-29 (Rat) (Non-Brominated Form)
• CAS No: 434897-73-1
• MF: C₁₄₇H₂₁₁N₄₃O₃₈
• MW: 3188.51
• CID: 5145190
• Update Time: 2025-11-01

Neuropeptide B-29 (Rat) (Non-Brominated Form) Chemical and Physical Properties

Names and Identifiers

• Neuropeptide B-29 (Rat) (Non-Brominated Form)

• Inchi： 1S/C147H211N43O38/c1-75(2)50-99(127(209)176-100(51-76(3)4)128(210)183-110(69-193)137(219)185-109(68-192)136(218)178-102(52-83-26-14-12-15-27-83)130(212)179-104(57-88-61-154-72-163-88)132(214)173-97(34-23-47-158-147(152)153)126(208)182-107(55-84-28-16-13-17-29-84)144(226)190-49-25-36-114(190)141(223)186-112(71-195)139(221)188-119(82(11)196)145(227)228)171-116(200)64-160-120(202)78(7)166-122(204)80(9)168-125(207)96(33-22-46-157-146(150)151)170-115(199)66-162-142(224)118(77(5)6)187-138(220)111(70-194)184-131(213)103(54-86-39-43-92(198)44-40-86)177-133(215)105(58-89-62-155-73-164-89)180-134(216)106(59-90-63-156-74-165-90)181-135(217)108(67-191)172-117(201)65-161-121(203)79(8)167-123(205)81(10)169-140(222)113-35-24-48-189(113)143(225)98(32-20-21-45-148)174-129(211)101(53-85-37-41-91(197)42-38-85)175-124(206)94(149)56-87-60-159-95-31-19-18-30-93(87)95/h12-19,26-31,37-44,60-63,72-82,94,96-114,118-119,159,191-198H,20-25,32-36,45-59,64-71,148-149H2,1-11H3,(H,154,163)(H,155,164)(H,156,165)(H,160,202)(H,161,203)(H,162,224)(H,166,204)(H,167,205)(H,168,207)(H,169,222)(H,170,199)(H,171,200)(H,172,201)(H,173,214)(H,174,211)(H,175,206)(H,176,209)(H,177,215)(H,178,218)(H,179,212)(H,180,216)(H,181,217)(H,182,208)(H,183,210)(H,184,213)(H,185,219)(H,186,223)(H,187,220)(H,188,221)(H,227,228)(H4,150,151,157)(H4,152,153,158)/t78-,79-,80-,81-,82+,94-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,111-,112-,113-,114-,118-,119-/m0/s1
• InChI Key： TUBYKTLYXAHSEJ-NOBUBILZSA-N
• SMILES： C(C1=CNC2=CC=CC=C12)[C@H](N)C(=O)N[C@H](C(=O)N[C@@H](CCCCN)C(N1CCC[C@H]1C(=O)N[C@@H](C)C(=O)N[C@@H](C)C(=O)NCC(=O)N[C@@H](CO)C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H](CO)C(=O)N[C@@H](C(C)C)C(=O)NCC(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](C)C(=O)N[C@@H](C)C(=O)NCC(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CO)C(=O)N[C@@H](CO)C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](CC1C=CC=CC=1)C(N1CCC[C@H]1C(=O)N[C@@H](CO)C(=O)N[C@H](C(=O)O)[C@H](O)C)=O)CC1NC=NC=1)CC1C=CC=CC=1)CC1C=CC(O)=CC=1)CC1NC=NC=1)CC1NC=NC=1)=O)CC1C=CC(O)=CC=1

Additional information on Neuropeptide B-29 (Rat) (Non-Brominated Form)

Neuropeptide B-29 (Rat) (Non-Brominated Form) - CAS No. 434897-73-1

Neuropeptide B-29 (Rat) (Non-Brominated Form), with the Chemical Abstracts Service (CAS) number 434897-73-1, is a significant molecule in the field of neurobiology and pharmacology. This neuropeptide belongs to a family of bioactive peptides that play crucial roles in various physiological processes, including pain modulation, stress response, and neuroendocrine regulation. The non-brominated form of Neuropeptide B-29 is particularly noteworthy for its stability and biological activity, making it a valuable tool in both academic research and drug development.

The structure of Neuropeptide B-29 (Rat) consists of 29 amino acids, and its sequence has been extensively studied for its unique properties. Recent research has highlighted the importance of this neuropeptide in modulating nociceptive pathways, which are critical for pain perception. Studies have shown that Neuropeptide B-29 can interact with specific G protein-coupled receptors (GPCRs), such as NPBWR1 and NPBWR2, to exert its effects. These interactions are pivotal in understanding the mechanisms underlying pain signaling and potential therapeutic targets.

In the context of stress response, Neuropeptide B-29 (Rat) has been implicated in the regulation of the hypothalamic-pituitary-adrenal (HPA) axis. The HPA axis is a key component of the body's stress response system, and dysregulation of this axis can lead to various stress-related disorders. Research has demonstrated that Neuropeptide B-29 can influence the release of corticotropin-releasing hormone (CRH) and adrenocorticotropic hormone (ACTH), thereby modulating the stress response at multiple levels.

The non-brominated form of Neuropeptide B-29 is particularly advantageous due to its enhanced stability compared to other forms. This stability ensures that the neuropeptide remains biologically active over extended periods, which is crucial for both in vitro and in vivo studies. Additionally, the non-brominated form exhibits reduced toxicity, making it a safer option for experimental use and potential clinical applications.

Recent advancements in structural biology have provided detailed insights into the three-dimensional structure of Neuropeptide B-29. High-resolution crystallographic studies have revealed key structural features that contribute to its binding affinity and selectivity for GPCRs. These findings have significant implications for drug design, as they allow researchers to develop more targeted and effective therapeutic agents based on the structure-activity relationships of Neuropeptide B-29.

In the realm of neuroendocrine regulation, Neuropeptide B-29 (Rat) has been shown to play a role in the regulation of reproductive functions. Studies have indicated that this neuropeptide can influence the release of gonadotropin-releasing hormone (GnRH), which is essential for the proper functioning of the reproductive system. This regulatory role highlights the potential of Neuropeptide B-29 as a therapeutic target for conditions related to reproductive health.

The clinical relevance of Neuropeptide B-29 is further underscored by its involvement in various neurological disorders. Research has linked alterations in Neuropeptide B-29 levels to conditions such as chronic pain, anxiety disorders, and depression. These findings suggest that targeting Neuropeptide B-29 or its receptors could offer new therapeutic avenues for treating these debilitating conditions.

In conclusion, Neuropeptide B-29 (Rat) (Non-Brominated Form), with CAS number 434897-73-1, is a multifaceted neuropeptide with significant implications for both basic research and clinical applications. Its role in pain modulation, stress response, neuroendocrine regulation, and neurological disorders makes it a valuable target for further investigation and potential therapeutic development. As research continues to uncover new insights into the biology and pharmacology of Neuropeptide B-29, it is poised to play an increasingly important role in advancing our understanding of complex biological processes and developing novel treatments for various diseases.